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AL AIN, UAE - Silal, Abu Dhabi's leading agri-food innovation company, today releases a
technical overview of the core research and development capabilities at its state-of-the-art
Innovation Oasis. This document is intended for researchers, scientists, and drug development
professionals, detailing the foundational scientific programs and technological platforms being
deployed to address the critical challenges of arid climate agriculture.

The Silal Innovation Oasis, located in Al Ain, is a dedicated 300,000-square-meter hub
designed to be an ecosystem for agricultural innovation.[1][2] The facility's primary mission is to
develop and trial commercially viable and technologically robust solutions to bolster the UAE's
food security in alignment with the National Food Security Strategy 2051.[3] Research at the
Oasis is centered on overcoming the primary regional challenges of high temperatures, low
freshwater availability, poor soil quality, and high energy consumption.[4]

The facility is equipped with advanced laboratories, including soil and water labs, pest and
disease diagnostic labs, and variety improvement labs.[1][2] It also features controlled
environment growth chambers, a phenotyping facility for seed development, protected-area
trial facilities like greenhouses and net-houses with integrated sensor technology, and open-
field trial sites.[1][2][4][5]
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Silal's research strategy is built upon a foundation of strategic partnerships with global leaders

in academia and industry. These collaborations are structured to create synergistic research

programs that leverage specialized expertise and cutting-edge technology.

Research Area

Key Partners

Primary Objectives

Core Technologies &
Methodologies

Abiotic Resilience &

Crop Genomics

Limagrain Vegetable

Seeds

Development of crop
varieties resilient to
heat, drought, and

salinity.

Plant Physiology
Analysis, Advanced
Gene Editing
Techniques.[6]

Agri-Robotics &
Automation

Khalifa University

Transformation of
farming practices
through intelligent and

cost-effective robotics.

Autonomous
Greenhouse Systems,
Al-driven Crop
Monitoring, Soft
Robotic End-Effectors.

[1]

Sustainable Water

Management

Desolenator

Deployment of
carbon-neutral water
desalination for

agricultural use.

100% Solar Thermal
Desalination, Zero-

Brine Crystallization.

[4]

Alternative Crop

Development

International Center
for Biosaline
Agriculture (ICBA)

Cultivation and value
chain development for
climate-resilient crops

like quinoa.

Field and Seed
Production Trials,
Evaluation of Salinity

Tolerance and Yield.

Digital & Regenerative

Farming

Bayer

Implementation of
data-driven,
sustainable farming

practices.

Digital Farming
Solutions,
ForwardFarming
Demonstration
Models, Regenerative

Agriculture Practices.

Experimental Protocols and Methodologies
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While detailed experimental protocols for ongoing research are proprietary, the foundational
methodologies employed at the Innovation Oasis can be summarized as follows:

Center of Excellence for Abiotic Resilience and Crop
Genomics (ARC-GEN)

¢ Plant Physiology Research: This unit focuses on subjecting various seed types to simulated
environmental stressors, such as high temperature, water deficit, and high salinity, within
controlled growth chambers. Key performance indicators, including germination rates,
biomass accumulation, water use efficiency, and photosynthetic activity, are monitored to
identify the most adaptable and resilient varieties.

o Gene Editing Research: Leveraging advanced molecular technigues, this unit aims to
identify and modify specific genetic markers associated with stress tolerance and enhanced
yield. The research workflow involves gene discovery, functional validation, and the
development of improved germplasm through targeted genetic refinement.
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Plant Physiology Unit

Stress Testing
(Heat, Drought, Salinity)

High-Throughput
Phenotyping

Data Analysis

Selection of
Resilient Varieties
Inform Gene Provide Edited
Discovery Varieties for Testing
Gene Edig,'ng Unit

Gene Discovery

Functional Validation

Targeted Gene Editing

Improved Germplasm
Development
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Data Inputs

Computer Vision

Automated Actions

(Robotic Platforms)

Environmental Sensors |

Al Engine
(Disease/Stress Detection)

Al & Control System

Analysis & Alerts

Climate Actuators
|| (Fans, Vents, Irrigation)

Robotic Systems

Greenhouse Control Unit

(Temp, Humidity, CO2)

Saline Water Input

(Precision Spraying, Harvesting)

Solar Thermal Energy
(100% Solar Powered)

Desalination Unit
(Membrane-Free)

Pure Water for Irrigation
& Greenhouse Cooling

Zero-Brine
Crystallization

Solid Salt Byproduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://agrotech.space/2024/12/25/silal-bayer-sign-mou-innovation-uae/
https://agrotech.space/2024/12/25/silal-bayer-sign-mou-innovation-uae/
https://www.researchgate.net/publication/396733300_Remote_Sensing_of_Strawberry_Plants_Using_UAVs_and_Deep_Learning
https://www.thenationalnews.com/business/future/2021/12/09/silal-boosts-agtech-in-abu-dhabi-with-new-agreement/
https://www.thenationalnews.com/business/future/2021/12/09/silal-boosts-agtech-in-abu-dhabi-with-new-agreement/
https://agtechdigest.com/p/collaborative-momentum
https://uaestories.com/silal-limagrain-arc-gen-al-ain/
https://icid-ciid.org/icid_data_web/BiosalineAgricultureBook_2023.pdf
https://www.benchchem.com/product/b15430928#silal-innovation-oasis-research-capabilities
https://www.benchchem.com/product/b15430928#silal-innovation-oasis-research-capabilities
https://www.benchchem.com/product/b15430928#silal-innovation-oasis-research-capabilities
https://www.benchchem.com/product/b15430928#silal-innovation-oasis-research-capabilities
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15430928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

